Methyl 9alpha-fluoro-11beta,21-dihydroxy-3,20-dioxo-1,4-pregnadiene-16alpha-carboxylate
Methyl 9alpha-fluoro-11beta,21-dihydroxy-3,20-dioxo-1,4-pregnadiene-16alpha-carboxylate
Brand Name:
Vulcanchem
CAS No.:
152596-59-3
VCID:
VC0131194
InChI:
InChI=1S/C23H29FO6/c1-21-10-18(28)23(24)15(5-4-12-8-13(26)6-7-22(12,23)2)16(21)9-14(20(29)30-3)19(21)17(27)11-25/h6-8,14-16,18-19,25,28H,4-5,9-11H2,1-3H3/t14-,15+,16+,18+,19-,21+,22+,23+/m1/s1
SMILES:
CC12CC(C3(C(C1CC(C2C(=O)CO)C(=O)OC)CCC4=CC(=O)C=CC43C)F)O
Molecular Formula:
C23H29FO6
Molecular Weight:
420.5 g/mol
Methyl 9alpha-fluoro-11beta,21-dihydroxy-3,20-dioxo-1,4-pregnadiene-16alpha-carboxylate
CAS No.: 152596-59-3
Main Products
VCID: VC0131194
Molecular Formula: C23H29FO6
Molecular Weight: 420.5 g/mol
| CAS No. | 152596-59-3 |
|---|---|
| Product Name | Methyl 9alpha-fluoro-11beta,21-dihydroxy-3,20-dioxo-1,4-pregnadiene-16alpha-carboxylate |
| Molecular Formula | C23H29FO6 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | methyl (8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-16-carboxylate |
| Standard InChI | InChI=1S/C23H29FO6/c1-21-10-18(28)23(24)15(5-4-12-8-13(26)6-7-22(12,23)2)16(21)9-14(20(29)30-3)19(21)17(27)11-25/h6-8,14-16,18-19,25,28H,4-5,9-11H2,1-3H3/t14-,15+,16+,18+,19-,21+,22+,23+/m1/s1 |
| Standard InChIKey | KXYYKWWWSUCLLN-DWOUKENQSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1C[C@H]([C@@H]2C(=O)CO)C(=O)OC)CCC4=CC(=O)C=C[C@@]43C)F)O |
| SMILES | CC12CC(C3(C(C1CC(C2C(=O)CO)C(=O)OC)CCC4=CC(=O)C=CC43C)F)O |
| Canonical SMILES | CC12CC(C3(C(C1CC(C2C(=O)CO)C(=O)OC)CCC4=CC(=O)C=CC43C)F)O |
| Synonyms | 9alpha-F-DP16CM 9alpha-fluoroprednisolone-16alpha-carboxylic acid methyl ester methyl 9-fluoroprednisolone-16-carboxylate methyl 9alpha-fluoro-11beta,21-dihydroxy-3,20-dioxo-1,4-pregnadiene-16alpha-carboxylate |
| PubChem Compound | 158806 |
| Last Modified | Nov 11 2021 |
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